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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzo[d]thiazole

CAS No.: 3622-31-9

Cat. No.: B1590743

Get Quote

Benzothiazole (BTA) and its derivatives represent a cornerstone in the field of heterocyclic

chemistry, commanding significant attention from researchers in medicinal and materials

science.[1][2] The fusion of a benzene ring with a thiazole ring creates a unique, planar, and

electron-rich structure that is a key pharmacophore in numerous biologically active compounds.

[3] Derivatives of this scaffold are known to exhibit a vast spectrum of pharmacological

activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.

[3][4] The versatility of the benzothiazole core allows for extensive functionalization, particularly

at the 2-position, enabling the fine-tuning of its biological and chemical properties.[3][5] This

guide focuses on a specific, industrially significant derivative: 2-Chloro-5-
methylbenzo[d]thiazole, tracing its historical synthesis and elucidating its role as a critical

building block in the development of pharmaceuticals and other advanced materials.[6]

The Genesis of a Key Intermediate: Early Synthetic
Strategies
The history of 2-Chloro-5-methylbenzo[d]thiazole is intrinsically linked to the development of

efficient methods for the chlorination of the benzothiazole core. While various methods have
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been developed over the decades, one of the earliest and most foundational processes

involves the reaction of a 2-mercaptobenzothiazole precursor with a potent chlorinating agent.

A seminal patent filed in 1946 by Neil S. Moon of Eastman Kodak Company describes a robust

process for preparing 2-chlorobenzothiazoles.[7] This method, notable for its operational

simplicity and effectiveness at the time, utilizes sulfuryl chloride (SO₂Cl₂) to convert 2-

mercaptobenzothiazole and its substituted variants into their 2-chloro counterparts. The patent

explicitly notes that derivatives such as 2-chloro-5-methylbenzothiazole can be prepared using

this process, marking a significant milestone in the accessibility of this compound for further

chemical exploration.[7]

Causality of the Experimental Design
The choice of 2-mercaptobenzothiazole as a starting material is strategic. The thiol group at the

2-position is highly susceptible to oxidative chlorination. Sulfuryl chloride is an effective reagent

for this transformation, acting as a source of electrophilic chlorine that readily reacts with the

sulfur atom, leading to the displacement of the mercapto group and the installation of a chlorine

atom. The reaction proceeds efficiently at moderate temperatures, avoiding the harsh

conditions required by some earlier methods that used reagents like phosphorus pentachloride.

[7] This innovation provided a more scalable and safer route to 2-chlorobenzothiazoles, paving

the way for their broader application.
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Figure 1: Foundational Synthesis of 2-Chloro-5-methylbenzo[d]thiazole
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Caption: Foundational synthesis workflow for 2-Chloro-5-methylbenzo[d]thiazole.
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Physicochemical and Spectroscopic Profile
Accurate characterization is fundamental for the use of any chemical intermediate in research

and development. The properties of 2-Chloro-5-methylbenzo[d]thiazole have been well-

documented across various chemical databases.

Property Value Source(s)

CAS Number 1006-99-1 [8][9]

Molecular Formula C₈H₆ClNS [8][9]

Molecular Weight 183.66 g/mol [8][9]

Appearance
White to off-white crystalline

solid
[9]

Melting Point 65-70 °C [9]

IUPAC Name
5-chloro-2-methyl-1,3-

benzothiazole
[8]

InChI Key
XCALAYIRFYALSX-

UHFFFAOYSA-N
[9][10]

Spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are available for

structural confirmation and are cataloged in databases such as the NIST WebBook.[10]

Detailed Experimental Protocol: Synthesis via
Chlorination
The following protocol is an adaptation of the principles described in early literature for the

synthesis of 2-chlorobenzothiazoles, providing a self-validating workflow for laboratory-scale

preparation.[7]

Objective: To synthesize 2-Chloro-5-methylbenzo[d]thiazole from 5-methyl-2-

mercaptobenzothiazole.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1590743/docs?utm_src=pdf-body#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylbenzothiazole
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylbenzothiazole
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylbenzothiazole
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylbenzothiazole
https://www.sigmaaldrich.com/US/en/product/aldrich/545775
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1006991&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1006991&Mask=80
https://patents.google.com/patent/US2469697A/en
https://www.benchchem.com/product/b1590743/docs?utm_src=pdf-body#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-methyl-2-mercaptobenzothiazole

Sulfuryl chloride (SO₂Cl₂)

Ice

Deionized water

Drying agent (e.g., anhydrous sodium sulfate)

Organic solvent for extraction (e.g., dichloromethane)

Procedure:

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,

and a thermometer, place a measured quantity of 5-methyl-2-mercaptobenzothiazole.

Reagent Addition: With continuous stirring, slowly add at least six molecular equivalents of

sulfuryl chloride via the dropping funnel. The temperature should be monitored and

maintained at or below 50°C, ideally around 25°C, using a water bath if necessary. Causality

Note: The slow addition and temperature control are critical to manage the exothermic nature

of the reaction and prevent the formation of unwanted byproducts.

Reaction Time: Allow the mixture to stir at room temperature for approximately one hour after

the addition is complete to ensure the reaction goes to completion.

Workup - Quenching: Carefully and slowly pour the reaction mixture over a beaker of

crushed ice and water. This step serves to decompose the excess, highly reactive sulfuryl

chloride into sulfuric acid and hydrochloric acid. Trustworthiness Note: This is a crucial safety

and purification step. The formation of two layers (an oily organic layer and an aqueous

layer) is expected.

Extraction & Washing: Transfer the mixture to a separatory funnel. Separate the oily organic

layer containing the product. Wash the organic layer sequentially with three equal volumes of

water to remove residual acids.
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Drying & Isolation: Dry the separated organic layer over an anhydrous drying agent like

sodium sulfate. Filter to remove the drying agent.

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude product can be further purified by vacuum distillation to yield pure 2-Chloro-
5-methylbenzo[d]thiazole. Trustworthiness Note: Distillation purifies the compound based

on its boiling point, removing less volatile impurities and any remaining starting material.

Modern Applications in Drug Discovery and
Agrochemicals
The chlorine atom at the 2-position of the benzothiazole ring is a key functional handle. It is a

good leaving group, making the compound an excellent electrophile for nucleophilic

substitution reactions. This reactivity is the primary reason for its widespread use as a versatile

building block in the synthesis of more complex molecules.[6]

In pharmaceutical development, 2-Chloro-5-methylbenzo[d]thiazole serves as an

intermediate for creating a diverse library of 2-substituted benzothiazoles. By reacting it with

various nucleophiles (amines, thiols, alcohols), medicinal chemists can introduce a wide range

of functional groups at the 2-position, a common strategy for developing new therapeutic

agents.[11][12] Many benzothiazole-based drugs target critical enzymes or receptors, and the

substituent at the C-2 position often plays a crucial role in binding and biological activity.[3][13]

The compound is also a key intermediate in the agrochemical industry. For instance, it is a

precursor in the synthesis of certain fungicides and herbicides where the benzothiazole moiety

is essential for their biological action.
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Figure 2: Role of 2-Chloro-5-methylbenzo[d]thiazole as a Synthetic Hub
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Caption: The role of 2-Chloro-5-methylbenzo[d]thiazole as a versatile synthetic hub.

Conclusion
From its early synthesis detailed in mid-20th century patents to its current role as a high-value

intermediate, 2-Chloro-5-methylbenzo[d]thiazole stands as a testament to the enduring

importance of heterocyclic chemistry. The development of efficient synthetic routes was a

critical step that unlocked its potential, enabling its use in the creation of a vast array of

complex molecules. For researchers and drug development professionals, understanding the
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history, synthesis, and reactivity of this compound is essential for leveraging its capabilities in

the design of next-generation pharmaceuticals and advanced chemical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pdf.benchchem.com/1406/Applications_of_5_Hydroxybenzothiazole_2_Carboxylic_Acid_Derivatives_in_Medicinal_Chemistry_Application_Notes_and_Protocols.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra03277f
https://pubs.rsc.org/en/content/articlelanding/2025/ra/d5ra03277f
https://www.benchchem.com/product/b1590743/docs#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b1590743/docs#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b1590743/docs#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b1590743/docs#introduction-the-benzothiazole-scaffold-in-modern-chemistry
https://www.benchchem.com/product/b1590743?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590743?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

